Cholest-5-en-19-al, 3beta-hydroxy-, acetate
Cholest-5-en-19-al, 3beta-hydroxy-, acetate
Brand Name:
Vulcanchem
CAS No.:
1107-90-0
VCID:
VC0086611
InChI:
InChI=1S/C29H46O3/c1-19(2)7-6-8-20(3)25-11-12-26-24-10-9-22-17-23(32-21(4)31)13-16-29(22,18-30)27(24)14-15-28(25,26)5/h9,18-20,23-27H,6-8,10-17H2,1-5H3/t20-,23+,24+,25-,26+,27+,28-,29-/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C)C=O)C
Molecular Formula:
C29H46O3
Molecular Weight:
442.7 g/mol
Cholest-5-en-19-al, 3beta-hydroxy-, acetate
CAS No.: 1107-90-0
Main Products
VCID: VC0086611
Molecular Formula: C29H46O3
Molecular Weight: 442.7 g/mol
CAS No. | 1107-90-0 |
---|---|
Product Name | Cholest-5-en-19-al, 3beta-hydroxy-, acetate |
Molecular Formula | C29H46O3 |
Molecular Weight | 442.7 g/mol |
IUPAC Name | [(3S,8S,9S,10S,13R,14S,17R)-10-formyl-13-methyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate |
Standard InChI | InChI=1S/C29H46O3/c1-19(2)7-6-8-20(3)25-11-12-26-24-10-9-22-17-23(32-21(4)31)13-16-29(22,18-30)27(24)14-15-28(25,26)5/h9,18-20,23-27H,6-8,10-17H2,1-5H3/t20-,23+,24+,25-,26+,27+,28-,29-/m1/s1 |
Standard InChIKey | FGMFMYIBGXDVFC-KVHJHAPGSA-N |
Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)OC(=O)C)C=O)C |
SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C)C=O)C |
Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C)C=O)C |
Synonyms | 3β-(Acetyloxy)cholest-5-en-19-al |
PubChem Compound | 14804064 |
Last Modified | Nov 11 2021 |
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